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Compound of Interest

Compound Name: Trixylyl phosphate

Cat. No.: B3425093 Get Quote

A comprehensive guide for researchers and drug development professionals on the

performance, properties, and toxicological profiles of Trixylyl Phosphate (TXP) and other

common organophosphate flame retardants (OPFRs).

This guide provides a detailed comparison of Trixylyl phosphate (TXP) with other widely used

organophosphate flame retardants, including Triphenyl phosphate (TPP), Tricresyl phosphate

(TCP), Tris(2-chloroethyl) phosphate (TCEP), Tris(1-chloro-2-propyl) phosphate (TCPP), and

Tris(1,3-dichloro-2-propyl) phosphate (TDCPP). The information is intended for researchers,

scientists, and professionals in drug development to facilitate informed decisions in material

selection and safety assessment.

Executive Summary
Organophosphate flame retardants (OPFRs) are a class of chemicals added to various

materials to inhibit, suppress, or delay the production of flames and prevent the spread of fire.

While effective, concerns about their potential health and environmental effects have led to

increased scrutiny and regulation. This guide offers a comparative look at the performance and

safety profiles of TXP and other common OPFRs, supported by available experimental data. It

is important to note that direct comparative studies under identical conditions are limited in the

scientific literature, and thus, some data is presented from individual studies, which should be

interpreted with consideration of varying experimental contexts.
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The physical and chemical properties of OPFRs influence their application, performance, and

environmental fate. Aryl phosphates like TXP, TPP, and TCP generally exhibit higher thermal

stability and lower volatility compared to their alkyl or chlorinated counterparts.

Property
Trixylyl
phosphat
e (TXP)

Triphenyl
phosphat
e (TPP)

Tricresyl
phosphat
e (TCP)

Tris(2-
chloroeth
yl)
phosphat
e (TCEP)

Tris(1-
chloro-2-
propyl)
phosphat
e (TCPP)

Tris(1,3-
dichloro-
2-propyl)
phosphat
e
(TDCPP)

CAS

Number

25155-23-

1
115-86-6 1330-78-5 115-96-8

13674-84-

5
13674-87-8

Molecular

Formula

C24H27O4

P

C18H15O4

P

C21H21O4

P

C6H12Cl3

O4P

C9H18Cl3

O4P

C9H15Cl6

O4P

Molecular

Weight (

g/mol )

410.45 326.28 368.36 285.49 327.56 430.91

Appearanc

e

Clear to

pale yellow

viscous

liquid

Colorless

solid

Colorless

or pale

yellow

liquid

Clear,

colorless

liquid

Colorless

to

yellowish

viscous

liquid

Clear,

viscous

liquid

Boiling

Point (°C)

>300

(decompos

es)[1]

410 410

390

(decompos

es)

220 at 10

mmHg

237 at 4

mmHg

Melting

Point (°C)
< 0[1] 49-51 -33 -54 -42 -

Density

(g/cm³)

1.145-

1.170[2]
1.205 1.16 1.425 1.29 1.51

Water

Solubility

Low,

insoluble[1]
1.9 mg/L 0.38 mg/L 7 g/L 1.6 g/L 7 mg/L

Log Kow 5.63[3] 4.59 5.10 1.44 2.59 3.66
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Flame Retardant Performance
The primary function of these compounds is to enhance the fire resistance of materials. Their

efficacy is typically evaluated using standardized tests such as the Limiting Oxygen Index (LOI)

and the UL 94 vertical burn test. Cone calorimetry provides more detailed information on heat

release rates and smoke production. While direct comparative data is scarce, the following

sections outline the expected performance based on their chemical nature.

Mechanism of Action
Organophosphate flame retardants can act in both the gas phase and the condensed (solid)

phase to inhibit combustion.[4]

Gas Phase: Upon heating, OPFRs can decompose to release phosphorus-containing

radicals (e.g., PO•, HPO•). These radicals interfere with the high-energy hydrogen (H•) and

hydroxyl (OH•) radicals in the flame that propagate the combustion chain reaction.[1]

Condensed Phase: In the solid material, the thermal decomposition of OPFRs produces

phosphoric acid. This acid promotes the dehydration and charring of the polymer. The

resulting char layer acts as an insulating barrier, shielding the underlying material from heat

and oxygen, and reducing the release of flammable volatiles.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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